Cas no 2385905-25-7 (Tert-butyl N-[(5,5-difluoro-2-oxocyclohexyl)methyl]carbamate)

• Product Name: Tert-butyl N-[(5,5-difluoro-2-oxocyclohexyl)methyl]carbamate
• CAS No: 2385905-25-7
• MF: C₁₂H₁₉F₂NO₃
• MW: 263.280970811844
• CID: 5413655
• PubChem ID: 145904618
• Update Time: 2023-08-26

Tert-butyl N-[(5,5-difluoro-2-oxocyclohexyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-[(5,5-difluoro-2-oxocyclohexyl)methyl]carbamate
• Z3380847649
• EN300-6494142
• 2385905-25-7

• Inchi： 1S/C12H19F2NO3/c1-11(2,3)18-10(17)15-7-8-6-12(13,14)5-4-9(8)16/h8H,4-7H2,1-3H3,(H,15,17)
• InChI Key： DCPGIESJZHXTJA-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(CNC(=O)OC(C)(C)C)C1)=O)F

Computed Properties

• Exact Mass: 263.13329979g/mol
• Monoisotopic Mass: 263.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų